Cas no 397864-14-1 (Tert-Butyl 5-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate)

• Product Name: Tert-Butyl 5-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate
• CAS No: 397864-14-1
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD01320516
• CID: 299852
• PubChem ID: 46835652
• Update Time: 2025-07-30

Tert-Butyl 5-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate
• (1H)-Isoquinolinecarboxylicacid, 3,4-dihydro-5-nitro-, 1,1-dimethylethyl ester
• 2(1H)-Isoquinolinecarboxylicacid, 3,4-dihydro-5-nitro-, 1,1-dimethylethyl ester
• 5-NITRO-3,3-DIHYDRO-1H-ISOQUINOLINE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 5-nitro-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 5-NITRO-3,4-DIHYDRO-1H-ISOQUINOLINE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 5-nitro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• AB09001
• ST2419972
• Z4699
• 5-nitro-3,3-dihydro-1H-isoquinoline-2-carboxylic a
• 2(1H)-Isoquinolinecarbo
• CS-0154723
• tert-Butyl5-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate
• AKOS015841210
• SCHEMBL17197559
• DS-2376
• EN300-77112
• DTXSID70676514
• MFCD01320516
• 397864-14-1
• A848134
• Tert-Butyl 5-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate

• MDL： MFCD01320516
• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(17)15-8-7-11-10(9-15)5-4-6-12(11)16(18)19/h4-6H,7-9H2,1-3H3
• InChI Key： ORPORWAVIMUALB-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC=C(C=2CC1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12700
• Monoisotopic Mass: 278.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• XLogP3: 2.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 219.6±40.0 °C at 760 mmHg
• Flash Point: 86.6±27.3 °C
• Refractive Index: 1.561
• PSA: 75.36000
• LogP: 3.34910
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Tert-Butyl 5-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines